Cas no 2171490-81-4 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• CAS No: 2171490-81-4
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6319130
• PubChem ID: 165538163
• Update Time: 2025-05-23

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}benzoic acid
• EN300-1516021
• 2171490-81-4

• Inchi： 1S/C27H26N2O5/c1-2-24(25(30)28-15-17-11-13-18(14-12-17)26(31)32)29-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： ICOAGMGRNVDDGB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=CC(C(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic Acid (CAS No: 2171490-81-4)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid, with the CAS registry number 2171490-81-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

The molecular structure of this compound is characterized by a benzoic acid moiety linked to a butanamide group, which is further substituted with a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this molecule suggests its potential role in peptide-based drug delivery systems or as a component in advanced materials.

Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc derivatives in the synthesis of peptidomimetics, which are promising candidates for therapeutic agents due to their ability to mimic peptide functions while offering improved stability and bioavailability.

In addition to its role in peptide chemistry, this compound has shown potential in the field of materials science. The integration of the Fmoc group into polymer structures has been investigated for applications in drug delivery systems, where controlled release mechanisms can be engineered based on the degradation properties of the Fmoc moiety.

The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid involves a multi-step process that typically includes coupling reactions and protecting group strategies. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, making it more accessible for large-scale production.

From an analytical standpoint, this compound has been extensively studied using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided insights into its conformational dynamics and stability under different conditions, which are critical for its application in pharmaceutical formulations.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No: 2171490-81-4) stands as a versatile molecule with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications.